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Compound of Interest

Ethanone, 1-(2-aminophenyl)-,
Compound Name:
oxime

cat. No.: B1621877

For Immediate Reference: This document provides crucial safety and logistical information for
the handling and disposal of Ethanone, 1-(2-aminophenyl)-, oxime. As no specific Safety
Data Sheet (SDS) is available for this compound, the following guidance is based on data from
structurally similar compounds, including Acetophenone oxime, 2-Amino Acetophenone, and 4-
Aminoacetophenone. Researchers should handle this chemical with caution and treat it as
potentially hazardous.

This guide is designed to equip researchers, scientists, and drug development professionals
with the necessary procedural information for the safe operational use and disposal of
Ethanone, 1-(2-aminophenyl)-, oxime, fostering a culture of safety and responsibility in the
laboratory.

Hazard Identification and Personal Protective
Equipment

Based on analogous compounds, Ethanone, 1-(2-aminophenyl)-, oxime is anticipated to be
an irritant to the eyes, skin, and respiratory system. Ingestion may cause gastrointestinal
irritation.[1][2][3] Therefore, stringent adherence to personal protective equipment (PPE)
protocols is mandatory.

Table 1. Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

) To prevent eye irritation or
Chemical safety goggles or a

Eye Protection ) damage from splashes or dust.
face shield.
[11[2][3]
) Chemical-resistant gloves To prevent skin irritation and
Hand Protection o )
(e.g., nitrile rubber). absorption.[1]
) ] Laboratory coat, long pants, To minimize skin contact with
Skin and Body Protection ]
and closed-toe shoes. the chemical.

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved respirator

. ) To prevent respiratory tract
Respiratory Protection may be necessary for

) ) ) irritation.[2]
operations with a potential for
significant aerosol or dust

generation.

Operational Plan: Step-by-Step Handling and
Storage

A systematic approach to handling and storage is critical to minimize exposure and ensure

laboratory safety.

Receiving and Inspection

e Upon receipt, visually inspect the container for any damage or leaks.

o Ensure the container is properly labeled with the chemical name and any available hazard

information.

o Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[4]

Handling and Use
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« All handling of Ethanone, 1-(2-aminophenyl)-, oxime should be conducted in a designated
area, preferably within a chemical fume hood.

e Avoid the formation of dust and aerosols.[5]

e Use non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.

e Do not eat, drink, or smoke in the area where the chemical is handled.[6]

e Wash hands thoroughly after handling.[1][7]

Storage

o Keep the container tightly closed when not in use.[1][5]

o Store in a clearly labeled, dedicated cabinet for organic and potentially hazardous
compounds.

e Segregate from incompatible materials.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate
medical attention.[1][2][7]

Immediately flush the affected area with plenty

i of water for at least 15 minutes while removing
Skin Contact _ _ _ o
contaminated clothing. Seek medical attention if

irritation persists.[2][5][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.[2][5][7]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and give
Ingestion . .
them 2-4 cupfuls of water or milk to drink. Seek

immediate medical attention.[1][2]

Disposal Plan: Managing Chemical Waste

Proper disposal of Ethanone, 1-(2-aminophenyl)-, oxime and its contaminated materials is
essential to protect the environment and comply with regulations.

Waste Segregation and Collection

e Solid Waste: Collect any solid waste, including contaminated gloves, paper towels, and
weighing papers, in a designated, clearly labeled hazardous waste container.

 Liquid Waste: Collect any liquid waste, including reaction residues and cleaning solutions, in
a separate, compatible, and clearly labeled hazardous waste container.

e Sharps: Any contaminated sharps should be disposed of in a designated sharps container.

In-Laboratory Neutralization (for small quantities, with
caution)
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e Aromatic Amines: Acidified potassium permanganate can be used to degrade aromatic
amines. The resulting mixture should then be neutralized before disposal.

o Oximes: Oximes can be hydrolyzed by heating in the presence of inorganic acids, which
breaks them down into the corresponding ketone or aldehyde and a hydroxylamine.[1][5]
This procedure should be performed with extreme caution due to the potential for exothermic
reactions.

Final Disposal

« All waste must be disposed of through a licensed hazardous waste disposal company.

o Ensure all waste containers are properly sealed and labeled according to regulatory
requirements before collection.

e Maintain a detailed record of all disposed chemical waste.

Experimental Workflow and Disposal
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Caption: Workflow for handling and disposal of Ethanone, 1-(2-aminophenyl)-, oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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